Cas no 4130-35-2 (Tridecylbenzene-1,2,4-tricarboxylate)

• Product Name: Tridecylbenzene-1,2,4-tricarboxylate
• CAS No: 4130-35-2
• MF: C₃₉H₆₆O₆
• MW: 630.937753200531
• CID: 1513237
• PubChem ID: 61333
• Update Time: 2025-04-21

Tridecylbenzene-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• tridecyl benzene-1,2,4-tricarboxylate
• 1,2,4-Benzenetricarboxylic acid, 1,2,4-tridecyl ester
• 1,2,4-Benzenetricarboxylic acid, tris(decyl) ester
• tris(decyl) benzene-1,2,4-tricarboxylate
• tris-decyl benzene-1,2,4-tricarboxylate
• Tridecylbenzene-?1,?2,?4-?tricarboxylate
• DTXSID50863324
• SCHEMBL15223
• NS00049684
• PELEMOL TDTM
• Q27278275
• EINECS 223-944-7
• Tridecyl trimellitate
• 4130-35-2
• FY36J270ES
• HATCOL 5103
• 1,2,4-Benzenetricarboxylic acid, tridecyl ester (iso)
• UNII-FY36J270ES
• tridecylbenzene-1,2,4-tricarboxylate
• 1,2,4-Benzenetricarboxylic acid, 1,2,4-tris(decyl) ester
• Tridecylbenzene-1,2,4-tricarboxylate

• Inchi： 1S/C39H66O6/c1-4-7-10-13-16-19-22-25-30-43-37(40)34-28-29-35(38(41)44-31-26-23-20-17-14-11-8-5-2)36(33-34)39(42)45-32-27-24-21-18-15-12-9-6-3/h28-29,33H,4-27,30-32H2,1-3H3
• InChI Key： SMYKBXMWXCZOLU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C(=O)OCCCCCCCCCC)C(=O)OCCCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 390.2043
• Monoisotopic Mass: 630.48594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 33
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 15

Experimental Properties

• Density: 0.972
• Boiling Point: 657.9°C at 760 mmHg
• Flash Point: 261.8°C
• Refractive Index: 1.487
• PSA: 106.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters